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Compound of Interest

Compound Name: Cyclohexylboronic acid

Cat. No.: B1584401 Get Quote

FOR IMMEDIATE RELEASE

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides essential, immediate safety and

logistical information for the handling and disposal of Cyclohexylboronic acid, ensuring the

well-being of laboratory personnel and the integrity of research.

Cyclohexylboronic acid is a valuable reagent in chemical synthesis. However, like all

chemicals, it requires careful handling to mitigate potential hazards. Adherence to proper

personal protective equipment (PPE) protocols is the first line of defense against exposure.

Recommended Personal Protective Equipment
(PPE)
To ensure a safe laboratory environment when working with Cyclohexylboronic acid, the

following personal protective equipment is essential. The information is compiled from various

safety data sheets.
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

potential irritation.

Respiratory Protection
Type N95 (US) or equivalent

dust mask.

Minimizes inhalation of the

powdered compound.

Skin and Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Operational and Disposal Plans
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][2]

Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.
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Do not empty into drains.[1] Contaminated PPE should be disposed of as chemical waste.

Experimental Protocols: PPE Selection Workflow
The following diagram outlines the logical workflow for selecting the appropriate PPE when

handling Cyclohexylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC431400010&productDescription=CYCLOHEXYLBORONIC+ACID+P+1GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-259000.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10402868&countryCode=GB&language=en
https://www.benchchem.com/product/b1584401#personal-protective-equipment-for-handling-cyclohexylboronic-acid
https://www.benchchem.com/product/b1584401#personal-protective-equipment-for-handling-cyclohexylboronic-acid
https://www.benchchem.com/product/b1584401#personal-protective-equipment-for-handling-cyclohexylboronic-acid
https://www.benchchem.com/product/b1584401#personal-protective-equipment-for-handling-cyclohexylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

